Cas no 21626-41-5 (2-N-Benzylamino-5-nitropyridine)

• Product Name: 2-N-Benzylamino-5-nitropyridine
• CAS No: 21626-41-5
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• MDL: MFCD00023436
• CID: 864275
• Update Time: 2026-04-29

2-N-Benzylamino-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-5-nitropyridine
• 2-(benzyloxy)-4-chloro-1-nitrobenzene
• 2-Benzylamino-5-nitropyridin
• 2-Benzylamino-5-nitro-pyridin
• 5-Chlor-2-nitro-1-benzyloxy-benzol
• 5-nitro-N-(phenylmethyl)-2-pyridinamine
• AG-B-86936
• AGN-PC-00KMRQ
• AK-40994
• AN-584
• Benzyl-(5-chlor-2-nitro-phenyl)-aether
• benzyl-(5-chloro-2-nitro-phenyl)-ether
• Benzyl-(5-nitro-[2]pyridyl)-amin
• benzyl-(5-nitro-[2]pyridyl)-amine
• CTK3D0448
• SBB102709
• 2-N-Benzylamino-5-nitropyridine

• MDL： MFCD00023436
• Inchi： InChI=1S/C12H11N3O2/c16-15(17)11-6-7-12(14-9-11)13-8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,13,14)
• InChI Key： DPOYSZDFYVXWFW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN=C2C=CC(=CN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.08523
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 68.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on 2-N-Benzylamino-5-nitropyridine

Comprehensive Overview of 2-N-Benzylamino-5-nitropyridine (CAS No. 21626-41-5): Properties, Applications, and Research Insights

2-N-Benzylamino-5-nitropyridine (CAS No. 21626-41-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitropyridine derivative, characterized by its benzylamino and nitro functional groups, exhibits unique chemical properties that make it valuable for diverse applications. Researchers and industry professionals frequently search for terms like "2-N-Benzylamino-5-nitropyridine synthesis", "CAS 21626-41-5 applications", and "nitropyridine derivatives in drug discovery", reflecting its relevance in modern scientific inquiry.

The molecular structure of 2-N-Benzylamino-5-nitropyridine combines aromaticity with electron-withdrawing (nitro) and electron-donating (benzylamino) groups, creating a polarizable scaffold ideal for studying charge-transfer interactions. Recent publications highlight its role as a precursor in the development of fluorescent probes and photoactive materials, aligning with growing interest in organic electronics and sensor technologies. The compound's nitropyridine core also appears in patents exploring antimicrobial agents, though its exact biological mechanisms remain an active research area.

From a synthetic chemistry perspective, CAS 21626-41-5 demonstrates remarkable versatility. Laboratories employ it in nucleophilic aromatic substitution reactions, where the 5-nitro group activates the pyridine ring for subsequent functionalization. This property has led to its use in constructing heterocyclic libraries for high-throughput screening—a technique gaining traction in AI-assisted drug design workflows. Notably, the benzylamino moiety offers opportunities for further derivatization through hydrogenation or cross-coupling reactions.

Analytical characterization of 2-N-Benzylamino-5-nitropyridine typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's UV-Vis spectrum shows distinct absorption bands between 300-400 nm, making it relevant for photocatalysis research—a field experiencing exponential growth due to renewable energy demands. Thermal stability studies using differential scanning calorimetry (DSC) indicate decomposition temperatures above 200°C, suggesting utility in high-performance polymer formulations.

In regulatory contexts, proper handling of 21626-41-5 requires standard organic laboratory precautions. While not classified as hazardous under major chemical inventories, its nitroaromatic nature warrants consideration of green chemistry principles during scale-up processes. This aligns with increasing searches for eco-friendly synthesis methods and sustainable chemical production techniques across scientific databases.

Emerging applications explore 2-N-Benzylamino-5-nitropyridine's potential in metal-organic frameworks (MOFs) and supramolecular chemistry. Its ability to coordinate with transition metals while maintaining planarity makes it interesting for designing molecular machines—a Nobel Prize-recognized field. Recent computational studies modeling its electron density distribution have provided insights for organic semiconductor development, particularly in flexible electronics research.

The commercial availability of CAS 21626-41-5 through specialty chemical suppliers has facilitated its adoption in academic and industrial settings. Pricing trends reflect growing demand, with purity grades ranging from 95% for general research to >99% for pharmaceutical applications. Storage recommendations typically suggest protection from light and moisture, with stability data indicating long-term shelf life under inert atmospheres—a practical consideration for inventory management.

Future research directions for 2-N-Benzylamino-5-nitropyridine may explore its optoelectronic properties in greater depth, particularly regarding nonlinear optical behavior. The compound's structural features position it as a candidate for materials informatics studies, where machine learning algorithms predict novel functional materials. Additionally, its potential as a pharmacophore in kinase inhibitor design warrants further investigation, given the pharmaceutical industry's focus on targeted therapies.